Cas no 61985-26-0 (1-Octanone, 1-(1H-imidazol-2-yl)-)
61985-26-0 structure
Product Name:1-Octanone, 1-(1H-imidazol-2-yl)-
CAS No:61985-26-0
MF:C11H18N2O
MW:194.273422718048
CID:461513
PubChem ID:573498
Update Time:2025-04-19
1-Octanone, 1-(1H-imidazol-2-yl)- Chemical and Physical Properties
Names and Identifiers
-
- 1-Octanone, 1-(1H-imidazol-2-yl)-
- 1-(1H-imidazol-2-yl)octan-1-one
- BULQPMXYLPPXFW-UHFFFAOYSA-N
- AKOS017531147
- DTXSID00341501
- 1H-Imidazole, 2-octanoyl-
- 1-(1H-Imidazol-2-yl)-1-octanone #
- 61985-26-0
-
- Inchi: 1S/C11H18N2O/c1-2-3-4-5-6-7-10(14)11-12-8-9-13-11/h8-9H,2-7H2,1H3,(H,12,13)
- InChI Key: BULQPMXYLPPXFW-UHFFFAOYSA-N
- SMILES: O=C(C1=NC=CN1)CCCCCCC
Computed Properties
- Exact Mass: 194.14204
- Monoisotopic Mass: 194.141913202g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 7
- Complexity: 171
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 45.8Ų
Experimental Properties
- PSA: 45.75
1-Octanone, 1-(1H-imidazol-2-yl)- Related Literature
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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